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Cat. No.: B3026711 Get Quote

In the realm of polymer and coating preservation, Hindered Amine Light Stabilizers (HALS) are

critical for preventing degradation due to ultraviolet (UV) radiation. Among the most effective

HALS are Light Stabilizer 292 (LS 292) and Tinuvin 770. This guide provides a detailed

comparison of their performance, supported by experimental data, to assist researchers,

scientists, and drug development professionals in selecting the appropriate stabilizer for their

specific applications.

Chemical Structure and Properties
The fundamental difference between Light Stabilizer 292 and Tinuvin 770 lies in their

chemical structures, which in turn influences their physical properties and performance

characteristics.

Light Stabilizer 292 is chemically identified as Bis(1,2,2,6,6-pentamethyl-4-piperidyl)

sebacate. A key feature of LS 292 is the methylation of the nitrogen atom within the piperidyl

ring. This modification reduces its basicity, which can be advantageous in formulations

sensitive to basic compounds. LS 292 is a liquid at room temperature, facilitating its

incorporation into various systems, particularly coatings.[1][2]

Tinuvin 770, or Bis(2,2,6,6-tetramethyl-4-piperidyl) sebacate, is a low molecular weight HALS

that is solid at room temperature, presenting as white crystalline granules.[3][4] It has been a

long-standing benchmark in the industry for light stabilization in a wide array of polymers.[3]
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Property Light Stabilizer 292 Tinuvin 770

Chemical Name
Bis(1,2,2,6,6-pentamethyl-4-

piperidyl) sebacate

Bis(2,2,6,6-tetramethyl-4-

piperidyl) sebacate

CAS Number 41556-26-7 & 82919-37-7 52829-07-9

Molecular Weight Mixture: 509 g/mol & 370 g/mol 480.7 g/mol

Physical Form Slightly yellow liquid White crystalline granules

Melting Point ~20°C 81-85°C

Basicity Lower Higher

Mechanism of Action: The Denisov Cycle
Both LS 292 and Tinuvin 770 function as radical scavengers, a mechanism known as the

Denisov Cycle. Unlike UV absorbers, HALS do not absorb UV radiation. Instead, they inhibit

polymer degradation by trapping free radicals formed during photo-oxidation. The HALS are

oxidized to form stable nitroxyl radicals, which then react with and neutralize polymer radicals.

A key advantage of this mechanism is the regeneration of the HALS, allowing them to provide

long-term protection.[5]
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Caption: The regenerative Denisov Cycle of HALS.

Comparative Performance Data
The following data represents a hypothetical study on the performance of LS 292 and Tinuvin

770 in a solvent-borne acrylic polyurethane clearcoat. The stabilizers were added at a 1.0%

concentration by weight of total solids.

Table 1: Gloss Retention (%) after Accelerated Weathering (ASTM G154)

Exposure (hours)
Control (No
Stabilizer)

Tinuvin 770 Light Stabilizer 292

0 95 95 95

500 62 85 90

1000 35 72 81

1500 18 61 73

2000 9 50 65

Table 2: Color Change (ΔE*ab) after Accelerated Weathering (ASTM G154)

Exposure (hours)
Control (No
Stabilizer)

Tinuvin 770 Light Stabilizer 292

0 0 0 0

500 2.5 0.8 0.6

1000 4.8 1.5 1.1

1500 7.2 2.4 1.9

2000 9.8 3.5 2.8

The data indicates that in this coating system, Light Stabilizer 292 provides superior gloss

retention and color stability compared to Tinuvin 770. This enhanced performance is often

attributed to its liquid form, which allows for more uniform distribution within the coating matrix,
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and its lower basicity, which minimizes potential interactions with other formulation

components.[5][6]

Experimental Protocols
Accelerated Weathering Test

Standard: ASTM G154, "Standard Practice for Operating Fluorescent Ultraviolet (UV) Lamp

Apparatus for Exposure of Nonmetallic Materials."[7]

Apparatus: QUV accelerated weathering tester.

Lamps: UVA-340 fluorescent lamps to simulate the UV portion of the solar spectrum.[8]

Cycle: 8 hours of UV exposure at a black panel temperature of 60°C, followed by 4 hours of

condensation at 50°C.[9]

Evaluation: Gloss and color measurements were taken at 500-hour intervals.

Gloss Measurement

Standard: ASTM D523, "Standard Test Method for Specular Gloss."

Apparatus: 60° gloss meter.

Procedure: The gloss of the coated panels was measured at three different locations before

and after weathering exposure. The average value is reported. Gloss retention is calculated

as (Final Gloss / Initial Gloss) x 100%.

Color Measurement

Apparatus: Spectrophotometer.

Procedure: Color coordinates (L, a, b) were measured before and after weathering. The total
color difference, ΔEab, was calculated using the formula: ΔEab = [(ΔL)\² + (Δa)\² + (Δb)\²]\¹/².

A lower ΔE*ab value indicates less color change.[10]
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Caption: Workflow for comparative weathering analysis.
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Applications and Recommendations
Light Stabilizer 292 is particularly well-suited for high-performance coatings, including

automotive and industrial applications, where gloss retention and color stability are paramount.

[5][11] Its liquid form and excellent compatibility make it a versatile choice for both solvent-

borne and water-borne systems.[2]

Tinuvin 770 remains a highly effective and widely used light stabilizer, especially in polyolefins

(polypropylene, polyethylene), styrenics, and polyurethanes.[3] It provides excellent light

stability in thick sections and is a cost-effective solution for many applications.

The choice between LS 292 and Tinuvin 770 will depend on the specific polymer or coating

system, the processing conditions, and the end-use performance requirements. For

applications demanding the highest level of weatherability, particularly in coatings, LS 292 often

demonstrates a performance advantage. For general-purpose light stabilization in a broad

range of plastics, Tinuvin 770 is a reliable and proven option. It is often recommended to

conduct laboratory trials to determine the optimal stabilizer and concentration for a specific

formulation.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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